Cas no 81446-12-0 ((6S)-6-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol)

• Product Name: (6S)-6-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol
• CAS No: 81446-12-0
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 986756
• Update Time: 2023-08-02

(6S)-6-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol Chemical and Physical Properties

Names and Identifiers

• 22,25-dihydroxyvitamin D3
• (6S)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol
• 22,25-(OH)2D3
• (6S)-6-[(1R,3As,4E,7aR)-4-[(2Z)-2-[(5R)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-2,5-diol

• Inchi： 1S/C27H44O3/c1-18-8-11-22(28)17-21(18)10-9-20-7-6-15-27(5)23(12-13-24(20)27)19(2)25(29)14-16-26(3,4)30/h9-10,19,22-25,28-30H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22+,23+,24-,25?,27+/m0/s1
• InChI Key： CJLCEMXSNQNVPU-LSODONFWSA-N
• SMILES： OC(CCC(C)(C)O)[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@H](C\3)O)/CCC[C@]12C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 688
• Topological Polar Surface Area: 60.7